Cas no 2172498-75-6 (tert-butyl N-11-(fluorosulfonyl)undecylcarbamate)

• Product Name: tert-butyl N-11-(fluorosulfonyl)undecylcarbamate
• CAS No: 2172498-75-6
• MF: C₁₆H₃₂FNO₄S
• MW: 353.492987632751
• CID: 6502632
• PubChem ID: 165605098
• Update Time: 2025-07-19

tert-butyl N-11-(fluorosulfonyl)undecylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-11-(fluorosulfonyl)undecylcarbamate
• 2172498-75-6
• tert-butyl N-[11-(fluorosulfonyl)undecyl]carbamate
• EN300-1577373

• Inchi： 1S/C16H32FNO4S/c1-16(2,3)22-15(19)18-13-11-9-7-5-4-6-8-10-12-14-23(17,20)21/h4-14H2,1-3H3,(H,18,19)
• InChI Key： RPRNYNNUDNYEGU-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCNC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 353.20360784g/mol
• Monoisotopic Mass: 353.20360784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-11-(fluorosulfonyl)undecylcarbamate

Introduction to tert-butyl N-11-(fluorosulfonyl)undecylcarbamate (CAS No. 2172498-75-6)

Tert-butyl N-11-(fluorosulfonyl)undecylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2172498-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of fluorinated carbamates, a subclass known for its versatile applications in medicinal chemistry, particularly in the development of bioactive molecules and functional materials. The structural uniqueness of tert-butyl N-11-(fluorosulfonyl)undecylcarbamate lies in its combination of a bulky tert-butyl group, an undecyl side chain, and a highly reactive fluorosulfonyl moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

The fluorosulfonyl group is a key feature of this compound, as it introduces strong electrophilic characteristics that can be exploited in various synthetic transformations. Fluorosulfonates are widely recognized for their ability to participate in nucleophilic substitution reactions, making them valuable intermediates in the synthesis of more complex molecules. In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. This has positioned compounds like tert-butyl N-11-(fluorosulfonyl)undecylcarbamate as promising candidates for drug discovery initiatives.

The tert-butyl group appended to the carbamate moiety serves multiple purposes. Its steric bulk can influence the conformational preferences of the molecule, potentially affecting its solubility and interaction with biological targets. Additionally, the tert-butyl group is often employed to protect functional groups during synthetic workflows or to enhance metabolic stability by preventing unwanted side reactions. The undecyl side chain adds another layer of structural complexity, contributing to the compound's hydrophobicity and influencing its partitioning between aqueous and organic phases. This feature is particularly relevant in pharmaceutical formulations where solubility and bioavailability are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies on tert-butyl N-11-(fluorosulfonyl)undecylcarbamate have revealed insights into its potential interactions with biological targets. For instance, the fluorosulfonyl group may engage in hydrogen bonding or form coordinate covalent bonds with specific residues in enzymes or receptors, modulating their activity. These interactions could be harnessed for therapeutic purposes, such as inhibiting key enzymes involved in disease pathways or enhancing receptor binding affinity.

In the realm of drug development, tert-butyl N-11-(fluorosulfonyl)undecylcarbamate has been explored as a precursor for synthesizing novel pharmacophores. The combination of a fluorosulfonyl group and a carbamate moiety provides a versatile scaffold that can be modified further through various chemical reactions. For example, nucleophilic aromatic substitution or displacement reactions could introduce additional functional groups at specific positions within the molecule, tailoring its biological activity to target specific diseases. Such modifications are often guided by high-throughput screening assays that identify promising hits based on their interaction profiles with biological targets.

The synthesis of tert-butyl N-11-(fluorosulfonyl)undecylcarbamate presents unique challenges due to the reactivity of its constituent groups. Careful selection of reaction conditions is essential to ensure high yields and purity while minimizing side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for fluorinated compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions or photoredox catalysis have been employed to construct complex molecular architectures with high precision. These innovations have not only improved the accessibility of compounds like tert-butyl N-11-(fluorosulfonyl)undecylcarbamate but also opened new avenues for exploring their potential applications.

Beyond pharmaceutical applications, tert-butyl N-11-(fluorosulfonyl)undecylcarbamate has shown promise in material science research. Fluorinated compounds are known for their unique electronic properties and thermal stability, making them suitable for use in advanced materials such as liquid crystals or organic semiconductors. The structural features of this compound could be leveraged to design novel materials with tailored properties for optoelectronic devices or energy storage systems. Additionally, its reactivity with other functional groups may enable the creation of hybrid materials that combine the advantages of organic and inorganic components.

The role of fluorine atoms in modulating molecular properties cannot be overstated. The presence of fluorine introduces partial positive charge density due to its electronegativity difference with carbon atoms, leading to enhanced dipole moments and altered electronic distributions within the molecule. This can significantly influence solubility parameters, intermolecular forces, and electronic transitions—properties critical for both pharmaceutical efficacy and material performance. In tert-butyl N-11-(fluorosulfonyl)undecylcarbamate, these effects are compounded by the presence of multiple fluorine atoms within close proximity via the fluoro